Cas no 325725-68-6 (5-bromo-N-{naphtho2,1-d1,3thiazol-2-yl}thiophene-2-carboxamide)

• Product Name: 5-bromo-N-{naphtho2,1-d1,3thiazol-2-yl}thiophene-2-carboxamide
• CAS No: 325725-68-6
• MF: C₁₆H₉BrN₂OS₂
• MW: 389.289459943771
• CID: 5796888
• PubChem ID: 2307000
• Update Time: 2025-06-07

5-bromo-N-{naphtho2,1-d1,3thiazol-2-yl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-{naphtho2,1-d1,3thiazol-2-yl}thiophene-2-carboxamide
• 325725-68-6
• Z56772040
• F1759-0043
• 5-BROMO-N-{NAPHTHO[2,1-D][1,3]THIAZOL-2-YL}THIOPHENE-2-CARBOXAMIDE
• AKOS008025261
• Oprea1_082677
• 5-bromo-N-(naphtho[2,1-d]thiazol-2-yl)thiophene-2-carboxamide
• N-benzo[g][1,3]benzothiazol-2-yl-5-bromothiophene-2-carboxamide

• Inchi： 1S/C16H9BrN2OS2/c17-13-8-7-12(21-13)15(20)19-16-18-11-6-5-9-3-1-2-4-10(9)14(11)22-16/h1-8H,(H,18,19,20)
• InChI Key： RBBMASVOVKCGBW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC2=NC3=CC=C4C=CC=CC4=C3S2)=O)S1

Computed Properties

• Exact Mass: 387.93397g/mol
• Monoisotopic Mass: 387.93397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 98.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles Naphthothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles

Additional information on 5-bromo-N-{naphtho2,1-d1,3thiazol-2-yl}thiophene-2-carboxamide

Introduction to 5-bromo-N-{naphtho2,1-d1,3thiazol-2-yl}thiophene-2-carboxamide (CAS No. 325725-68-6)

5-bromo-N-{naphtho2,1-d1,3thiazol-2-yl}thiophene-2-carboxamide (CAS No. 325725-68-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes bromine and thiophene functionalities integrated with a naphthothiazole core. The presence of these structural motifs not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The naphthothiazole scaffold is particularly noteworthy due to its prevalence in biologically active molecules. It has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. In recent years, researchers have been exploring derivatives of naphthothiazole to identify novel pharmacophores with enhanced efficacy and reduced toxicity. The incorporation of a bromine atom at the 5-position of the thiophene ring introduces electrophilic reactivity, making this compound a valuable intermediate in synthetic chemistry. Furthermore, the carboxamide group at the 2-position of the thiophene ring provides a site for further functionalization, enabling the construction of more complex molecular architectures.

Recent advancements in computational chemistry have facilitated the virtual screening of large libraries of compounds to identify potential drug candidates. In this context, 5-bromo-N-{naphtho2,1-d1,3thiazol-2-yl}thiophene-2-carboxamide has been subjected to molecular docking studies to evaluate its binding affinity to various therapeutic targets. Initial simulations suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in diseases such as cancer and inflammation. These findings are particularly intriguing given the growing interest in kinase inhibitors as therapeutic agents.

The synthesis of 5-bromo-N-{naphtho2,1-d1,3thiazol-2-yl}thiophene-2-carboxamide involves multi-step organic transformations that require precise control over reaction conditions. The bromination step is critical and must be carefully optimized to avoid side reactions that could lead to undesired byproducts. Additionally, the coupling between the naphthothiazole and thiophene moieties necessitates the use of high-quality reagents and catalysts to ensure high yield and purity. Researchers have reported using palladium-based catalysts for cross-coupling reactions, which have proven effective in constructing the desired carbon-carbon bonds.

In vitro studies have begun to unravel the pharmacological profile of this compound. Preliminary data indicate that it exhibits moderate cytotoxicity against certain cancer cell lines, suggesting potential applications in oncology research. However, further investigations are needed to fully characterize its mechanism of action and assess its safety profile. The presence of both bromine and amide functionalities offers opportunities for derivatization into more potent analogs with improved pharmacokinetic properties.

The role of naphthothiazole derivatives in medicinal chemistry cannot be overstated. These compounds have shown promise in treating a wide range of diseases due to their ability to interact with biological targets in multiple ways. The structural versatility of naphthothiazole allows chemists to fine-tune molecular properties such as solubility, bioavailability, and metabolic stability. By modifying various substituents on the core scaffold, researchers can develop molecules with tailored therapeutic effects.

One particularly exciting area of research is the use of 5-bromo-N-{naphtho2,1-d1,3thiazol-2-yl}thiophene-2-carboxamide as a building block for more complex drug candidates. For instance, attaching additional pharmacophores or appending functional groups can enhance binding affinity or modulate drug delivery systems. Such modifications are often guided by structure-activity relationship (SAR) studies, which provide insights into how changes in molecular structure influence biological activity.

The growing interest in brominated heterocycles stems from their unique reactivity and biological significance. Bromine atoms can serve as handles for further chemical transformations and are often present in natural products with known bioactivity. In medicinal chemistry, brominated compounds have been successfully used as intermediates in the synthesis of antiviral drugs, anti-inflammatory agents, and anticancer agents. The ability to introduce bromine selectively into specific positions on a molecular scaffold allows for precise control over its pharmacological properties.

As computational methods continue to advance, the design and optimization of novel molecules like 5-bromo-N-{naphtho2,1-d1,3thiazol-2-yl}thiophene-2-carboxamide are becoming increasingly efficient. Machine learning algorithms can predict how structural modifications will affect biological activity, thereby accelerating the drug discovery process. This interdisciplinary approach combines expertise from organic chemistry, computational chemistry, and pharmacology to develop next-generation therapeutics.

The future prospects for 5-bromo-N-{naphtho2,1-d1,3thiazol-2-yl}thiophene-2-carboxamide are promising given its unique structural features and potential applications. Ongoing research aims to elucidate its mechanism of action at a molecular level and explore new synthetic pathways that could improve its accessibility for industrial-scale production. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical applications.